Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate

• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• IUPAC Name: methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C21H24N2O5/c1-3-28-17-7-4-15(5-8-17)20(24)22-16-6-9-19(18(14-16)21(25)26-2)23-10-12-27-13-11-23/h4-9,14H,3,10-13H2,1-2H3,(H,22,24)
• InChI Key: QLYLNCDTGHMQEF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC

Description

Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate, also known as ME0328, is a chemical compound that has been synthesized for its potential use in scientific research. This compound belongs to the class of benzoates and has a molecular weight of 462.53 g/mol. The purpose of

Mechanism of Action

The mechanism of action of Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate is not fully understood. However, it has been suggested that Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate may inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has also been shown to activate the p53 tumor suppressor pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has also been shown to decrease the expression of certain genes involved in cancer cell growth and proliferation. In addition, Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate in lab experiments is its potential use in cancer research. Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has been shown to have antitumor activity against various types of cancer cells, making it a promising candidate for further study. However, one of the limitations of using Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate in lab experiments is its potential toxicity. Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has been shown to have cytotoxic effects on normal cells, which may limit its use in certain types of experiments.

Future Directions

There are several future directions for the study of Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate. One possible direction is the development of more efficient and cost-effective synthesis methods for Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate. Another direction is the study of the mechanism of action of Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate, which may provide insights into its potential use in cancer therapy. Additionally, further studies are needed to determine the safety and efficacy of Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate in animal models and clinical trials.

Synthesis Methods

Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate can be synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 4-ethoxybenzoic acid with thionyl chloride to form 4-ethoxybenzoyl chloride. This is then reacted with 5-amino-2-(4-morpholinyl)benzoic acid to form the intermediate product, which is further reacted with methyl iodide to produce Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate.

Scientific Research Applications

Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has been synthesized for its potential use in scientific research, particularly in the field of cancer research. It has been shown to have antitumor activity against various types of cancer cells, including breast cancer, colon cancer, and lung cancer. Methyl 5-[(4-ethoxybenzoyl)amino]-2-morpholin-4-ylbenzoate has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.